Cas no 899761-13-8 (3-(2,5-dimethylbenzenesulfonyl)-N-(2-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(2,5-dimethylbenzenesulfonyl)-N-(2-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 899761-13-8
• MF: C₂₄H₂₁N₅O₂S
• MW: 443.520843267441
• CID: 6472271
• Update Time: 2025-05-18

3-(2,5-dimethylbenzenesulfonyl)-N-(2-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylbenzenesulfonyl)-N-(2-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(2,5-dimethylphenyl)sulfonyl-N-(2-methylphenyl)triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C24H21N5O2S/c1-15-12-13-17(3)21(14-15)32(30,31)24-23-26-22(25-19-10-6-4-8-16(19)2)18-9-5-7-11-20(18)29(23)28-27-24/h4-14H,1-3H3,(H,25,26)
• InChI Key： LTNGJTYSUXXOJK-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC(C)=CC=C3C)(=O)=O)=C1N=C(NC1=CC=CC=C1C)C1=C2C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2,5-dimethylbenzenesulfonyl)-N-(2-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Overview of 3-(2,5-dimethylbenzenesulfonyl)-N-(2-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 899761-13-8)

The compound 3-(2,5-dimethylbenzenesulfonyl)-N-(2-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 899761-13-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, combining a quinazoline core with a triazole ring and a benzenesulfonyl moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The triazoloquinazoline scaffold, exemplified by this compound, has shown remarkable versatility in modulating protein-protein interactions and enzymatic activity. Its 2,5-dimethylbenzenesulfonyl group enhances solubility and bioavailability, addressing a common challenge in drug development. These attributes align with current trends in precision medicine and personalized therapeutics, topics frequently searched in academic and pharmaceutical circles.

The synthesis of CAS No. 899761-13-8 involves multi-step organic reactions, including cyclization and sulfonylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure, ensuring compliance with regulatory standards. This rigorous process underscores the compound's relevance in high-throughput screening (HTS) campaigns, a hot topic in AI-driven drug discovery platforms.

Beyond its pharmacological potential, 3-(2,5-dimethylbenzenesulfonyl)-N-(2-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine is also studied for its structure-activity relationship (SAR) insights. Computational modeling and molecular docking simulations reveal its binding affinity for specific biological targets, a subject of frequent queries in scientific databases. Such studies contribute to the broader understanding of cheminformatics and fragment-based drug design, key areas in modern pharmaceutical research.

As the scientific community continues to explore CAS No. 899761-13-8, its applications may extend to neurodegenerative diseases and autoimmune disorders, reflecting global health priorities. The compound's adaptability to combinatorial chemistry libraries further enhances its appeal for interdisciplinary research. With ongoing advancements in AI-assisted synthesis planning, this molecule exemplifies the synergy between traditional chemistry and cutting-edge technology.

In summary, 3-(2,5-dimethylbenzenesulfonyl)-N-(2-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine represents a convergence of innovation and practicality in drug development. Its multifaceted properties and alignment with trending scientific inquiries position it as a valuable asset for future therapeutic breakthroughs.